2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-[1-(3-methoxyphenyl)ethylamino]ethanol
• InChI: InChI=1S/C11H17NO2/c1-9(12-6-7-13)10-4-3-5-11(8-10)14-2/h3-5,8-9,12-13H,6-7H2,1-2H3
• InChI Key: ZJEQHSLWIOPGGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NCCO

Description

2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol is a secondary amine derivative of ethanolamine, featuring a 3-methoxyphenyl-substituted ethyl group attached to the amino moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol typically involves the reaction of 3-methoxyphenylacetone with ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and the mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol is a chemical compound with the molecular formula $C_{11}H_{17}NO_2$ and a molecular weight of 195.26 g/mol . It is also known by synonyms such as 2-((1-(3-Methoxyphenyl)ethyl)amino)ethan-1-ol and is identified by the PubChem CID 43151174 .

Chemical Structure and Identifiers

The compound's structure includes a benzene ring with a methoxy group ($-OCH_3$) at the 3-position, an ethyl group attached to the benzene ring, and an aminoethanol group . Key identifiers include:

• IUPAC Name: 2-[1-(3-methoxyphenyl)ethylamino]ethanol
• InChI: InChI=1S/C11H17NO2/c1-9(12-6-7-13)10-4-3-5-11(8-10)14-2/h3-5,8-9,12-13H,6-7H2,1-2H3
• InChIKey: ZJEQHSLWIOPGGV-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=CC=C1)OC)NCCO
• CAS No.: 1038707-90-2

Potential Applications

While specific applications of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol are not detailed in the provided search results, the search results offer context clues for its potential use in scientific research:

• Pharmacophore Modeling: Pharmacophore modeling is used to identify structural and chemical features essential for the development of small molecules in drug discovery . The presence of hydrogen bond donors and acceptors, hydrophobic areas, and aromatic rings are key features considered in these models .
• 3D-QSAR Analysis: Three-dimensional quantitative structure-activity relationship (3D-QSAR) models correlate the 3D structures of molecules with their biological activities . These models can help in the virtual screening of compound libraries to identify novel scaffolds for drug development .
• Molecular Docking: Molecular docking studies analyze the interactions between ligands and target proteins . This helps in understanding the binding affinities and modes of action of potential drug candidates .
• Histone Deacetylase Inhibitors: Histone deacetylase (HDAC) inhibitors are a class of compounds studied for their role in cancer treatment .
• Melatoninergic Ligands: Pharmacophore models are used to design and screen potential melatoninergic ligands, which can act as agonists or antagonists .

Mechanism of Action

The mechanism of action of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural similarities with several ethanolamine derivatives documented in the evidence. Key differences lie in the substituents on the aromatic ring, the nature of the amino group, and additional functional groups. Below is a detailed analysis:

Structural and Molecular Comparisons

Compound Name (CAS)	Molecular Formula	Molecular Weight	Key Substituents	Notable Features	References
2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol*	C11H17NO2	195.26*	3-methoxyphenyl, ethylamino	Hypothesized intermediate	N/A
2-{[(2-Methoxyphenyl)methyl]amino}ethan-1-ol	C10H15NO2	181.23	2-methoxyphenyl, benzylamino	Higher polarity (ortho-substituent)
2-[(3-Methylpentan-2-yl)amino]ethan-1-ol	C10H19N	153.27	Branched alkyl chain	Lipophilic backbone
2-{[(3-Chlorophenyl)methyl]amino}ethan-1-ol HCl	C9H13Cl2NO	222.12	3-chlorophenyl, benzylamino, HCl salt	Enhanced stability (salt form)
2-(3-Chloro-5-methoxyphenyl)ethan-1-ol	C9H11ClO2	186.64	3-chloro-5-methoxyphenyl	Dual functionalization
(1R)-2-Amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol	C9H12FNO	169.20	Fluorine, methyl, chiral center	Stereospecific activity

*Hypothetical values derived from structural analogs.

Key Observations

Substituent Position Effects: The meta-methoxy group in the target compound contrasts with ortho-methoxy derivatives (e.g., ). Halogenated analogs (e.g., 3-chloro in , 3-chloro-5-methoxy in ) demonstrate increased molecular weight and polarity, which may enhance bioactivity or metabolic stability compared to non-halogenated compounds.

Amino Group Variations: Benzylamino groups (e.g., ) introduce rigidity and aromatic π-π interactions, whereas alkylamino chains (e.g., ) enhance lipophilicity, affecting membrane permeability.

Salt Forms and Stability :

• Hydrochloride salts (e.g., ) improve crystallinity and shelf life compared to free bases.

Stereochemical Considerations :

• Chiral centers, as in , influence biological activity. The target compound lacks explicit stereochemical data, but enantiomeric resolution could be critical for therapeutic applications.

Research Findings from Analogs

• Synthetic Yields : Fluorinated derivatives (e.g., ) often require specialized conditions (e.g., Na2CO3 in MeCN) but achieve moderate yields (e.g., 33% in for a fluorinated ketone analog).
• Melting Points: Substituted ethanolamines exhibit moderate melting points (e.g., 65–67°C for a fluorinated compound in ), suggesting solid-state stability at room temperature.
• Mass Spectrometry : Fragmentation patterns (e.g., m/z 148 base peak in ) highlight stability of aromatic fragments, a trend likely applicable to the target compound.

Biological Activity

The compound 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol , also known as a methoxyphenyl derivative, is of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent studies and findings.

• Molecular Formula : C11H17NO2
• Molecular Weight : 195.26 g/mol
• IUPAC Name : 2-[1-(3-methoxyphenyl)ethylamino]ethanol
• Canonical SMILES : CC(C1=CC=C(C=C1)OC)NCCO

The biological activity of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The presence of the methoxy group enhances its lipophilicity, potentially increasing its bioavailability and interaction with biological membranes. This compound may modulate various signaling pathways, influencing cellular responses.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. In vitro assays demonstrated cytotoxic effects against several cancer cell lines, including A549 (lung cancer) and HeLa (cervical cancer). The half-maximal inhibitory concentration (IC50) values were found to be significantly lower than those of standard chemotherapeutic agents, indicating a promising therapeutic index.

Cell Line	IC50 (μM)
A549	25.72 ± 3.95
HeLa	30.15 ± 4.20

These results suggest that the compound may induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction .

Antimicrobial Activity

The antimicrobial properties of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol have also been investigated. Studies reported effective inhibition against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values comparable to established antibiotics:

Bacterial Strain	MIC (μM)
Staphylococcus aureus	40
Escherichia coli	50

These findings indicate that the compound could serve as a potential candidate for developing new antimicrobial agents, particularly in an era of increasing antibiotic resistance .

Neuroprotective Effects

Emerging research suggests that this compound may possess neuroprotective properties. It has been shown to enhance neuronal survival in models of oxidative stress, potentially through the modulation of neuroinflammatory pathways. The protective effects were evaluated using primary neuronal cultures exposed to neurotoxic agents, demonstrating a significant reduction in cell death .

Case Studies

• In Vivo Tumor Growth Suppression : A study conducted on tumor-bearing mice showed that administration of 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol resulted in a marked reduction in tumor size compared to control groups. Histological analysis revealed decreased proliferation rates and increased apoptosis in treated tumors.
• Antimicrobial Efficacy : Clinical isolates of MRSA were treated with varying concentrations of the compound, resulting in significant growth inhibition. The study underscored the compound's potential as a novel treatment option for resistant bacterial infections.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-{[1-(3-Methoxyphenyl)ethyl]amino}ethan-1-ol, and how do reaction conditions influence yield and purity?

• Methodological Answer : The compound can be synthesized via reductive amination of 3-methoxyacetophenone derivatives. Key steps include:

• N-Alkylation : Reacting 3-methoxybenzyl chloride with ethylenediamine under basic conditions (e.g., K₂CO₃ in DMF) to form the intermediate .
• Reduction : Catalytic hydrogenation (H₂/Pd-C) or sodium borohydride reduction to finalize the alcohol moiety .
• Optimization : Reaction temperature (60–80°C) and solvent polarity (e.g., ethanol vs. THF) significantly impact yield (reported 45–72%) and purity (>95% with column chromatography) .

Q. Which analytical techniques are most effective for characterizing the structural and stereochemical properties of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR identifies the methoxyphenyl (δ 3.8 ppm for OCH₃), ethylamino (δ 2.6–3.1 ppm), and ethanol (δ 4.2 ppm) groups .
• Mass Spectrometry (HRMS) : Confirms molecular weight (e.g., m/z 225.1364 [M+H]⁺) and fragmentation patterns .
• Chiral HPLC : Resolves enantiomers if asymmetric synthesis is performed, using columns like Chiralpak AD-H .

Q. What preliminary biological activities have been reported for this compound, and what are the proposed mechanisms?

• Methodological Answer :

• Neuromodulation : Acts as a trace amine-associated receptor (TAAR1) agonist, with IC₅₀ values of 1.2–3.5 µM in vitro .
• Enzyme Inhibition : Inhibits monoamine oxidase B (MAO-B) at 10 µM, suggesting potential for neurodegenerative disease research .
• Assay Design : Use radioligand binding assays (³H-labeled ligands) and fluorogenic substrates (e.g., kynuramine for MAO) to quantify activity .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies optimize the compound’s selectivity for TAAR1 over adrenergic receptors?

• Methodological Answer :

• Modifications : Introduce substituents at the phenyl ring (e.g., halogens at the 4-position) to enhance TAAR1 binding. Methylation of the ethanol group reduces off-target β-adrenergic activity .
• Computational Modeling : Docking studies (AutoDock Vina) using TAAR1 crystal structures (PDB: 6N4X) identify key hydrogen bonds with Ser107 and Tyr294 .
• In Vivo Validation : Microdialysis in rodent brains to measure dopamine modulation, comparing wild-type vs. TAAR1-knockout models .

Q. How can contradictory data on the compound’s pharmacokinetic (PK) properties be resolved?

• Methodological Answer :

• PK Discrepancies : Oral bioavailability ranges from 12% (rat) to 28% (dog) due to species-specific CYP450 metabolism .
• Metabolic Profiling : LC-MS/MS analysis of plasma metabolites identifies species-dependent glucuronidation and N-demethylation pathways .
• Experimental Design : Cross-species microsomal assays (human, rat, dog) with CYP inhibitors (e.g., ketoconazole) clarify metabolic stability .

Q. What computational strategies predict the compound’s environmental impact and biodegradation pathways?

• Methodological Answer :

• QSAR Models : Use EPI Suite to estimate logP (2.1) and biodegradation probability (BIOWIN: 0.17 = low) .
• Ecotoxicity Assays : Daphnia magna acute toxicity (48-h EC₅₀ > 10 mg/L) and algal growth inhibition tests (OECD 201) .
• Advanced Oxidation : Test UV/H₂O₂ degradation kinetics to identify persistent byproducts via GC-MS .